2-amino-N-(4-methoxybenzyl)acetamide
Overview
Description
2-amino-N-(4-methoxybenzyl)acetamide, also known as PNU-120596, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is a selective positive allosteric modulator of α7 nicotinic acetylcholine receptors, which are involved in various physiological processes such as cognition, inflammation, and synaptic plasticity.
Mechanism of Action
The mechanism of action of 2-amino-N-(4-methoxybenzyl)acetamide involves its binding to the α7 nicotinic acetylcholine receptors. This binding leads to an increase in the activity of the receptors, resulting in enhanced neurotransmitter release and improved synaptic plasticity. This compound has been shown to selectively modulate the activity of α7 receptors, making it a promising candidate for the development of therapeutics for diseases associated with α7 receptor dysfunction.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-amino-N-(4-methoxybenzyl)acetamide have been extensively studied. This compound has been shown to enhance synaptic plasticity, improve memory, and reduce inflammation in various animal models. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-amino-N-(4-methoxybenzyl)acetamide is its selectivity for α7 nicotinic acetylcholine receptors. This makes it a valuable tool for studying the physiological and pathological roles of these receptors. However, one of the limitations of this compound is its poor solubility, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for the study of 2-amino-N-(4-methoxybenzyl)acetamide. One of the main directions is the development of novel therapeutics for diseases associated with α7 receptor dysfunction. Another direction is the optimization of the synthesis method to produce higher yields of the compound with better purity. Additionally, the development of new experimental setups that can overcome the solubility limitations of this compound can help in its wider use in scientific research.
Scientific Research Applications
2-amino-N-(4-methoxybenzyl)acetamide has been studied for its potential use in various scientific research applications. One of the main applications of this compound is in the study of α7 nicotinic acetylcholine receptors. These receptors are involved in various physiological processes, and their dysfunction has been implicated in various diseases such as Alzheimer's disease, schizophrenia, and depression. The use of 2-amino-N-(4-methoxybenzyl)acetamide as a positive allosteric modulator of these receptors can help in the development of novel therapeutics for these diseases.
properties
IUPAC Name |
2-amino-N-[(4-methoxyphenyl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-14-9-4-2-8(3-5-9)7-12-10(13)6-11/h2-5H,6-7,11H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYZSADCHFNJCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(4-methoxybenzyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzamide, 5-chloro-N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-2-hydroxy-](/img/structure/B3272763.png)
![(Octahydro-pyrido[1,2-a]pyrazin-6-yl)-methanol](/img/structure/B3272824.png)
![Benzoic acid, 2-amino-5-methoxy-4-[3-(4-morpholinyl)propoxy]-, methyl ester](/img/structure/B3272873.png)
